Cas no 57948-41-1 (3-Bromoimidazo[1,2-a]pyrazine)
3-Bromoimidazo[1,2-a]pyrazine is a heterocyclic organic compound featuring a bromine substituent on the imidazo[1,2-a]pyrazine scaffold. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, which are critical for constructing complex nitrogen-containing frameworks. Its high purity and stability under standard conditions make it suitable for rigorous synthetic applications. Researchers value this compound for its role in modulating electronic and steric properties in target molecules, facilitating the exploration of structure-activity relationships in drug discovery.
![3-Bromoimidazo[1,2-a]pyrazine structure](https://ossimg.kuujia.com/scimg/58000/57948-41-1x500.png)
3-Bromoimidazo[1,2-a]pyrazine structure
Product Name:3-Bromoimidazo[1,2-a]pyrazine
CAS No:57948-41-1
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD06245372
CID:381144
PubChem ID:2771671
Update Time:2025-06-07
3-Bromoimidazo[1,2-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromoimidazo[1,2-a]pyrazine
- Imidazo[1,2-a]pyrazine,3-bromo-
- IMIDAZO[1,2-A]PYRAZINE, 3-BROMO-
- PubChem18469
- OZNGJOXLTIENCF-UHFFFAOYSA-N
- 3-bromoimidazo[1,2-alpha]pyrazine
- BCP23144
- STL554193
- CB0100
- BBL100399
- TRA0007597
- RP25577
- PB32412
- RP04142
- 3-BROMIMIDAZO[1,2-A]PYRAZINE
- SY007256
- 3-Bromo-imidazo[1,2-a]pyrazine
- SCHEMBL107328
- FS-2809
- AC-29501
- J-512102
- FT-0648036
- EN300-1072848
- AM20070369
- 3-bromoimidazo [1.2-a] pyrazine
- MFCD06245372
- AKOS005254228
- 57948-41-1
- DTXSID90378008
- 3-Bromoimidazo[1,2-a]pyrazine, 96%
- 3-bromoimidazo[1 pound not2-a]pyrazine
- CS-W003278
-
- MDL： MFCD06245372
- Inchi： 1S/C6H4BrN3/c7-5-3-9-6-4-8-1-2-10(5)6/h1-4H
- InChI Key： OZNGJOXLTIENCF-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C=NC=CN21
Computed Properties
- Exact Mass: 196.95900
- Monoisotopic Mass: 196.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2
- XLogP3: 1.7
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 191-196 °C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.751
- Solubility: Dissolution (44 g/l) (25 º C),
- PSA: 30.19000
- LogP: 1.49180
3-Bromoimidazo[1,2-a]pyrazine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H315-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S26; S36/37
-
Hazardous Material Identification：
- Storage Condition：2-8 °C
- Risk Phrases：R22
3-Bromoimidazo[1,2-a]pyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromoimidazo[1,2-a]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 50812-1/G |
3-BROMOIMIDAZO[1,2-A]PYRAZINE |
57948-41-1 | 97% | 1g |
$49 | 2023-09-17 | |
| AstaTech | 50812-5/G |
3-BROMOIMIDAZO[1,2-A]PYRAZINE |
57948-41-1 | 97% | 5g |
$144 | 2023-09-17 | |
| AstaTech | 50812-25/G |
3-BROMOIMIDAZO[1,2-A]PYRAZINE |
57948-41-1 | 97% | 25g |
$539 | 2023-09-17 | |
| Fluorochem | 076376-1g |
3-Bromoimidazo[1,2-a]pyrazine |
57948-41-1 | 95% | 1g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 076376-5g |
3-Bromoimidazo[1,2-a]pyrazine |
57948-41-1 | 95% | 5g |
￡117.00 | 2022-03-01 | |
| Fluorochem | 076376-10g |
3-Bromoimidazo[1,2-a]pyrazine |
57948-41-1 | 95% | 10g |
￡178.00 | 2022-03-01 | |
| Chemenu | CM102386-1g |
3-bromoimidazo[1,2-a]pyrazine |
57948-41-1 | 95%+ | 1g |
$65 | 2021-08-06 | |
| Chemenu | CM102386-5g |
3-bromoimidazo[1,2-a]pyrazine |
57948-41-1 | 95%+ | 5g |
$294 | 2021-08-06 | |
| Chemenu | CM102386-10g |
3-bromoimidazo[1,2-a]pyrazine |
57948-41-1 | 95%+ | 10g |
$387 | 2021-08-06 | |
| Chemenu | CM102386-25g |
3-bromoimidazo[1,2-a]pyrazine |
57948-41-1 | 95%+ | 25g |
$1077 | 2021-08-06 |
3-Bromoimidazo[1,2-a]pyrazine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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